(S)-(+)-3-Aminopyrrolidine dihydrochloride
Overview
Description
(-)-(+)-3-Aminopyrrolidine dihydrochloride, or (-)-(+)-3-APDC, is an organic compound with a wide range of applications in scientific research. It is a chiral molecule, meaning that it comes in two forms that are mirror images of each other. (-)-(+)-3-APDC has been used in a variety of experiments, from organic synthesis to drug design. In
Scientific Research Applications
Chiral Derivatizing Reagents : It's used to develop chiral derivatizing reagents for reversed-phase high-performance liquid chromatographic enantioseparation of DL-selenomethionine (Bhushan & Lal, 2013).
Intermediate for Pharmaceuticals : It serves as an intermediate for pharmaceutically active substances and is useful in industrial preparation (Han et al., 2018).
Enantioseparation : Optimized resolution conditions using (S)-2-methoxy-2-phenylacetic acid can result in enantiopure products with high efficiency (Sakurai, Yuzawa, & Sakai, 2008).
Preparation of Primary Amines : It's used in the preparation of primary amines, including drug materials and insecticides (Krishnan, Raghupathy, & Udupa, 1978).
Antibacterial Agent Synthesis : It has been used in the synthesis of enantiomers of antibacterial agents (Rosen et al., 1988).
Easy Access to Chiral 3-Aminopyrrolidines : Facilitates easy access to chiral N,N′-disubstituted 3-aminopyrrolidines (Maddaluno et al., 1992).
Synthesis of (-)-Absouline : Applied in the stereocontrolled synthesis of (-)-absouline (Vargas-Sanchez et al., 2005).
Synthesis of (S)-3-Hydroxypyrrolidine Hydrochloride : Used to synthesize (S)-3-hydroxypyrrolidine hydrochloride under optimal conditions (Li Zi-cheng, 2009).
Synthesis of 3-Aminopyrrolidines : Prepared by SmI2-promoted cyclization of neutral α-aminoalkyl radicals (Suero, Gorgojo, & Aurrecoechea, 2002).
Antipsychotic Compound Synthesis : Utilized in the synthesis of the antipsychotic compound nemonapride (Hoang et al., 2008).
Catalyzing Asymmetric Reactions : Acts as a catalyst in asymmetric chemo-selective reactions (Ruiz-Olalla et al., 2015).
Determining Residual Amines in Drug Manufacturing : A method for determining residual amines used in bulk drug manufacturing (Morley et al., 1997).
properties
| { "Design of the Synthesis Pathway": "The synthesis of (S)-(+)-3-Aminopyrrolidine dihydrochloride can be achieved through the resolution of racemic 3-Aminopyrrolidine using a chiral acid. The resulting (S)-(+)-3-Aminopyrrolidine can then be converted to its dihydrochloride salt.", "Starting Materials": [ "3-Aminopyrrolidine", "Chiral acid (e.g. tartaric acid, camphorsulfonic acid)" ], "Reaction": [ "Resolution of racemic 3-Aminopyrrolidine using a chiral acid to obtain (S)-(+)-3-Aminopyrrolidine", "Dissolve (S)-(+)-3-Aminopyrrolidine in hydrochloric acid and add diethyl ether to precipitate the dihydrochloride salt", "Filter and wash the solid with diethyl ether to obtain (S)-(+)-3-Aminopyrrolidine dihydrochloride" ] } | |
CAS RN |
116183-83-6 |
Molecular Formula |
C4H11ClN2 |
Molecular Weight |
122.60 g/mol |
IUPAC Name |
(3S)-pyrrolidin-3-amine;hydrochloride |
InChI |
InChI=1S/C4H10N2.ClH/c5-4-1-2-6-3-4;/h4,6H,1-3,5H2;1H/t4-;/m0./s1 |
InChI Key |
NPPLFOLRHWBLKV-WCCKRBBISA-N |
Isomeric SMILES |
C1CNC[C@H]1N.Cl |
SMILES |
C1CNCC1N.Cl.Cl |
Canonical SMILES |
C1CNCC1N.Cl |
Pictograms |
Irritant |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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![[4-[4-(Trifluoromethylsulfonyloxy)phenyl]phenyl] trifluoromethanesulfonate](/img/structure/B40603.png)
